Cas no 654-01-3 (2-(2,6-difluorophenyl)acetonitrile)
654-01-3 structure
Product Name:2-(2,6-difluorophenyl)acetonitrile
CAS No:654-01-3
MF:C8H5F2N
MW:153.128808736801
MDL:MFCD00009973
CID:39432
PubChem ID:69559
Update Time:2025-04-19
2-(2,6-difluorophenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Difluorophenylacetonitrile
- 2,6-Difluorobenzyl Cyanide
- 2-(2,6-Difluorophenyl)acetonitrile
- Acetonitrile,(2,6-difluorophenyl)- (7CI,8CI)
- (2,6-Difluorophenyl)acetonitrile
- 2,6-DIFLUOROBENZENEACETONITRILE
- Benzeneacetonitrile, 2,6-difluoro-
- GVAYBGQTAADLJS-UHFFFAOYSA-N
- 2-(2,6-difluorophenyl)ethanenitrile
- PubChem4152
- N-Dodecyl-beta-maltoside
- KSC493O7R
- 3,5-dichloro-4-fluronitrobenzene
- AKOS005257320
- 2-(2,6-difluorophenyl) acetonitrile
- CS-W008404
- PS-8908
- Z1203161886
- A21808
- EINECS 211-504-7
- NS00042273
- AM20040962
- EN300-120372
- AC-9787
- MFCD00009973
- FT-0610652
- DTXSID50215708
- 654-01-3
- 2,6-Difluorophenylacetonitrile, 96%
- (2,6-difluoro-phenyl)-acetonitrile
- SCHEMBL1008876
- J-500605
- D4510
- SY017839
- DB-024191
- DTXCID40138199
- 211-504-7
- 2-(2,6-difluorophenyl)acetonitrile
-
- MDL： MFCD00009973
- Inchi： 1S/C8H5F2N/c9-7-2-1-3-8(10)6(7)4-5-11/h1-3H,4H2
- InChI Key： GVAYBGQTAADLJS-UHFFFAOYSA-N
- SMILES： FC1C=CC=C(C=1CC#N)F
- BRN： 2614807
Computed Properties
- Exact Mass: 153.03900
- Monoisotopic Mass: 153.039006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 23.8
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.238 g/mL at 25 °C(lit.)
- Boiling Point: 109°C/27mmHg(lit.)
- Flash Point: Degrees Fahrenheit:127.4°F
Degrees Celsius:53°C - Refractive Index: n20/D 1.481(lit.)
- PSA: 23.79000
- LogP: 2.03088
- Solubility: Insoluble in water
2-(2,6-difluorophenyl)acetonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H226,H302,H312,H315,H319,H332,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：UN 1993 3/PG 3
- WGK Germany：3
- Hazard Category Code： 10-20/21/22-36/37/38
- Safety Instruction： S16-S26-S27-S36/37/39-S16/36/37
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R10; R20/21/22; R36/37/38
- Packing Group：III
- Hazard Level：6.1
- Storage Condition：Flammable area
2-(2,6-difluorophenyl)acetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-(2,6-difluorophenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 004852-1g |
2,6-Difluorophenylacetonitrile |
654-01-3 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 004852-5g |
2,6-Difluorophenylacetonitrile |
654-01-3 | 98% | 5g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 004852-10g |
2,6-Difluorophenylacetonitrile |
654-01-3 | 98% | 10g |
￡22.00 | 2022-03-01 | |
| Fluorochem | 004852-25g |
2,6-Difluorophenylacetonitrile |
654-01-3 | 98% | 25g |
￡45.00 | 2022-03-01 | |
| BAI LING WEI Technology Co., Ltd. | 107537-5G |
2,6-Difluorophenylacetonitrile, 98% |
654-01-3 | 98% | 5G |
￥ 79 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 107537-25G |
2,6-Difluorophenylacetonitrile, 98% |
654-01-3 | 98% | 25G |
￥ 292 | 2022-04-26 | |
| Chemenu | CM254347-25g |
2-(2,6-Difluorophenyl)acetonitrile |
654-01-3 | 95+% | 25g |
$70 | 2022-06-10 | |
| Chemenu | CM254347-100g |
2-(2,6-Difluorophenyl)acetonitrile |
654-01-3 | 95+% | 100g |
$265 | 2022-06-10 | |
| Chemenu | CM254347-500g |
2-(2,6-Difluorophenyl)acetonitrile |
654-01-3 | 95+% | 500g |
$1050 | 2022-06-10 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY017839-1g |
2,6-Difluorophenylacetonitrile |
654-01-3 | >97% | 1g |
¥30.00 | 2024-07-10 |
2-(2,6-difluorophenyl)acetonitrile Related Literature
-
Yasser M. Loksha,Erik B. Pedersen,Paolo La Colla,Roberta Loddo Org. Biomol. Chem. 2016 14 940
654-01-3 (2-(2,6-difluorophenyl)acetonitrile) Related Products
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- 243666-13-9(2,3,4-Trifluorophenylacetonitrile)
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